Cas no 69462-11-9 (Hexanenitrile, 3,5-dimethyl-)
Hexanenitrile, 3,5-dimethyl- structure
Product Name:Hexanenitrile, 3,5-dimethyl-
CAS No:69462-11-9
MF:C8H15N
MW:125.211402177811
CID:391754
PubChem ID:71374425
Update Time:2025-04-19
Hexanenitrile, 3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile, 3,5-dimethyl-
- 3,5-dimethylhexanenitrile
- 69462-11-9
- DTXSID60797207
- SCHEMBL13788284
-
- Inchi： 1S/C8H15N/c1-7(2)6-8(3)4-5-9/h7-8H,4,6H2,1-3H3
- InChI Key： PLOIXTARDKUIKQ-UHFFFAOYSA-N
- SMILES： N#CCC(C)CC(C)C
Computed Properties
- Exact Mass: 125.12055
- Monoisotopic Mass: 125.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Hexanenitrile, 3,5-dimethyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
69462-11-9 (Hexanenitrile, 3,5-dimethyl-) Related Products
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